Cas no 1805230-38-9 (5-Amino-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-acetonitrile)

• Product Name: 5-Amino-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-acetonitrile
• CAS No: 1805230-38-9
• MF: C₉H₆F₅N₃
• MW: 251.1560587883
• CID: 4857991
• Update Time: 2025-10-30

5-Amino-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-acetonitrile

• Inchi： 1S/C9H6F5N3/c10-8(11)7-4(1-2-15)6(9(12,13)14)5(16)3-17-7/h3,8H,1,16H2
• InChI Key： OMQZHOAOOOOIAQ-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN=C(C(F)F)C=1CC#N)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 308
• XLogP3: 1.4
• Topological Polar Surface Area: 62.7

Additional information on 5-Amino-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-acetonitrile

Research Briefing on 5-Amino-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-acetonitrile (CAS: 1805230-38-9)

In recent years, the compound 5-Amino-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-acetonitrile (CAS: 1805230-38-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique trifluoromethyl and difluoromethyl substituents, has shown promising potential in various therapeutic applications, particularly in the development of novel enzyme inhibitors and agrochemicals. The presence of multiple fluorine atoms enhances its metabolic stability and bioavailability, making it a valuable scaffold in drug discovery.

A recent study published in the Journal of Medicinal Chemistry explored the synthetic pathways and biological activity of 5-Amino-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-acetonitrile. The researchers employed a multi-step synthesis approach, starting from commercially available pyridine derivatives, to achieve high yields and purity. The compound's efficacy was evaluated in vitro against a panel of kinases, revealing selective inhibition of specific targets involved in inflammatory pathways. These findings suggest its potential as a lead compound for anti-inflammatory drug development.

Further investigations into the mechanistic aspects of this compound were conducted by a team at the University of Cambridge. Their work, published in ACS Chemical Biology, demonstrated that 5-Amino-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-acetonitrile acts as a covalent modifier of cysteine residues in target proteins. This unique mode of action differentiates it from traditional competitive inhibitors and opens new avenues for designing irreversible inhibitors with enhanced specificity and potency.

In addition to its pharmaceutical applications, this compound has also been explored in agrochemical research. A study by Bayer CropScience highlighted its utility as a key intermediate in the synthesis of next-generation herbicides. The trifluoromethyl group's electron-withdrawing properties contribute to the herbicidal activity, while the amino and acetonitrile functionalities allow for further derivatization to optimize performance under field conditions.

Despite these promising developments, challenges remain in the large-scale production and formulation of 5-Amino-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-acetonitrile. Current synthetic routes involve expensive fluorination reagents and require stringent control of reaction conditions to avoid side products. Ongoing research aims to address these limitations through the development of more efficient catalytic systems and greener synthetic methodologies.

In conclusion, 5-Amino-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-3-acetonitrile represents a versatile and pharmacologically relevant scaffold with applications spanning both human health and agriculture. Continued research into its synthetic optimization, biological mechanisms, and therapeutic potential is expected to yield significant advancements in the coming years. Collaborative efforts between academia and industry will be crucial to fully realize the promise of this compound.